Cas no 121103-26-2 (2-Pyrrolidinethione,1-(1-thioxoethyl)-)

• Product Name: 2-Pyrrolidinethione,1-(1-thioxoethyl)-
• CAS No: 121103-26-2
• MF: C₆H₉NS₂
• MW: 159.27235865593
• CID: 104803
• PubChem ID: 14361401
• Update Time: 2025-04-18

2-Pyrrolidinethione,1-(1-thioxoethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinethione,1-(1-thioxoethyl)-
• 2-Pyrrolidinethione, 1-(1-thioxoethyl)-
• 1-ethanethioylpyrrolidine-2-thione
• 121103-26-2

• Inchi： 1S/C6H9NS2/c1-5(8)7-4-2-3-6(7)9/h2-4H2,1H3
• InChI Key： WUICRQBOMBVYPX-UHFFFAOYSA-N
• SMILES： S=C1CCCN1C(C)=S

Computed Properties

• Exact Mass: 159.01777
• Monoisotopic Mass: 159.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolactams Thiolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolactams